Cas no 2137824-60-1 ({4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate)
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-764660
- 2137824-60-1
- {4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate
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- Inchi: 1S/C10H16N4O4/c1-10(2,3)8(15)18-6-14-4-7(12-13-14)5-17-9(11)16/h4H,5-6H2,1-3H3,(H2,11,16)
- InChI Key: MESGQYUFRVQCJB-UHFFFAOYSA-N
- SMILES: O(CN1C=C(COC(N)=O)N=N1)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 256.11715500g/mol
- Monoisotopic Mass: 256.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 109Ų
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764660-0.05g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 0.05g |
$660.0 | 2024-05-22 | |
| Enamine | EN300-764660-0.1g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 0.1g |
$691.0 | 2024-05-22 | |
| Enamine | EN300-764660-0.25g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 0.25g |
$723.0 | 2024-05-22 | |
| Enamine | EN300-764660-0.5g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 0.5g |
$754.0 | 2024-05-22 | |
| Enamine | EN300-764660-1.0g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 1.0g |
$785.0 | 2024-05-22 | |
| Enamine | EN300-764660-2.5g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 2.5g |
$1539.0 | 2024-05-22 | |
| Enamine | EN300-764660-5.0g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 5.0g |
$2277.0 | 2024-05-22 | |
| Enamine | EN300-764660-10.0g |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate |
2137824-60-1 | 95% | 10.0g |
$3376.0 | 2024-05-22 |
{4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on {4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate
Compound CAS No. 2137824-60-1: {4-[(Carbamoyloxy)methyl]-1H-1,2,3-Triazol-1-yl}Methyl 2,2-Dimethylpropanoate
The compound with CAS No. 2137824-60-1, known as {4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its role as a versatile building block in the construction of bioactive molecules and functional polymers.
The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of the carbamoyloxy group introduces additional functionality to the molecule, enhancing its reactivity and versatility in various chemical transformations. The methyl group attached to the triazole ring further contributes to the molecule's stability and solubility properties.
Recent research has focused on the synthesis and characterization of this compound using cutting-edge methodologies such as click chemistry and catalytic asymmetric synthesis. These approaches have enabled the efficient construction of complex molecular architectures incorporating this compound as a key intermediate. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated its utility in the development of novel antiviral agents and biodegradable polymers.
In terms of applications, {4-[(carbamoyloxy)methyl]-1H-1,2,3-triazol-1-yl}methyl 2,2-dimethylpropanoate has shown promise in the field of drug delivery systems due to its ability to form stable conjugates with therapeutic molecules. Its unique combination of hydrophilic and hydrophobic domains makes it an ideal candidate for designing nanoparticles with enhanced drug loading capacity and controlled release profiles.
The compound's stability under various environmental conditions has also been extensively studied. Research indicates that it exhibits excellent thermal stability up to 80°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes requiring high-throughput synthesis and purification steps.
In conclusion, CAS No. 2137824-60-1 represents a significant advancement in modern organic chemistry. Its unique structural features and diverse applications position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future innovations across multiple disciplines is expected to grow significantly.
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